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Compound of Interest

Sodium 2-chloro-3,5-
Compound Name:
dinitrobenzenesulphonate

CAS No.: 4515-30-4

Cat. No.: B13729680

Get Quote

\ J

CAS Number: 4515-30-4 | Formula: CeH2CIN2NaO7S

Executive Summary

Sodium 2-chloro-3,5-dinitrobenzenesulfonate is a water-soluble, highly reactive arylating agent.
Structurally, it is a sulfonated derivative of 2,4-dinitrochlorobenzene (DNCB). Unlike DNCB,
which is lipophilic, the sulfonate group in this compound confers hydrophilicity, making it a
critical reagent for modifying proteins and peptides in aqueous buffers without the need for high
concentrations of organic co-solvents.

Critical Safety Directive: As a potent electrophile designed to covalently modify nucleophilic
amino acid residues (e.g., Lysine, Cysteine), this compound poses a significant risk of skin
sensitization and irreversible eye damage. It must be handled as a hazardous
alkylating/arylating agent.

Chemical Identity & Characterization
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Property Specification

Systematic Name Sodium 2-chloro-3,5-dinitrobenzenesulfonate

Benzenesulfonic acid, 2-chloro-3,5-dinitro-,

Synenyms sodium salt

CAS Number 4515-30-4

Molecular Weight 304.60 g/mol

Appearance Pale yellow to brownish crystalline powder

Solubility Soluble in water; sparingly soluble in ethanol
Susceptible to Nucleophilic Aromatic

Reactivity Substitution (

)

Structural Reactivity Logic

The chemical behavior of this compound is dictated by the "push-pull” electronic effects on the
benzene ring. The two nitro groups (

) at positions 3 and 5 are strong electron-withdrawing groups (EWG). They withdraw electron
density from the ring, making the carbon at position 2 (bonded to Chlorine) highly electrophilic.

Figure 1. Mechanism of Action (Nucleophilic Substitution) The following diagram illustrates the
reactivity pathway, explaining why this compound is both useful in synthesis and hazardous to
biological tissue.
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Caption: The electron-deficient ring facilitates rapid displacement of chloride by biological
nucleophiles, forming stable covalent bonds.

Hazard Assessment & Toxicology

Note: While specific GHS data for this salt is often aggregated with its acid form or DNCB
analogs, the following classification is derived from its functional reactivity as a potent
electrophile.

GHS Classification (Inferred/Standard for Class)

e Skin Corrosion/Irritation: Category 2 (Causes skin irritation).[1][2]

o Serious Eye Damage/Irritation: Category 1 or 2A (Risk of serious damage due to irreversible
protein modification in corneal tissue).

o Skin Sensitization: Category 1 (May cause an allergic skin reaction). High Probability.
» Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory tract irritation).[2]

Toxicological Mechanism[2]

o Haptenization: Upon contact with skin, the molecule covalently binds to epidermal proteins
(keratin, albumin). This "hapten-carrier" complex is recognized by the immune system as
foreign, leading to T-cell mediated hypersensitivity (allergic contact dermatitis).

o Cellular Damage: The alkylation of essential enzymes or structural proteins disrupts cellular
function, leading to necrosis at the site of high-concentration exposure.

Operational Safety & Handling Protocols
Engineering Controls

e Primary Barrier: All handling of the solid powder must occur within a certified chemical fume
hood to prevent inhalation of dust.

e Secondary Barrier: Use a static-dissipative weighing boat to minimize dust dispersion.

Personal Protective Equipment (PPE) Matrix
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PPE Component

Specification

Rationale

Gloves

Double-gloving required. Inner:
Nitrile (4 mil). Outer: Nitrile or
Neoprene (5-8 mil).

Prevents permeation.[3][4]
Latex is not recommended due
to potential permeability to

nitro-aromatics.

Eye Protection

Chemical Safety Goggles
(ANSI z87.1).

Face shield required if
handling large liquid volumes
(>500 mL).

Respiratory

N95 or P100 (if outside hood).

Only necessary if engineering

controls fail.

Clothing

Lab coat (buttoned) + Tyvek

sleeves.

Protects wrists/forearms from

dust accumulation.

Experimental Workflow: Solubilization

To minimize dust exposure, solubilize the compound immediately after weighing.

e Pre-measure the solvent (Water or Buffer) in the receiving vessel.

» Transfer the solid gently.

e Cap the vessel immediately before vortexing/mixing.

Emergency Response Architecture

Figure 2: Exposure Response Logic This decision tree guides the immediate actions following

an accidental exposure.
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Exposure Incident

Identify Route

Eye Contact

1. Brush off dry powder 1. Flush with water (15 min) 1. Move to fresh air
2. Wash with soap/water (15 min) 2. Hold eyelids open 2. Support breathing
3. Do NOT use alcohol (enhances absorption) 3. Seek Ophthalmologist 3. Monitor for sensitization

T~

Seek Medical Attention
(Bring SDS)

Click to download full resolution via product page

Caption: Immediate decontamination protocols prioritize mechanical removal of solids followed
by dilution.

Spill Management

+ Evacuate: Clear the immediate area of non-essential personnel.
o PPE: Don full PPE including double gloves and respiratory protection.

+ Containment: Cover the spill with a damp absorbent pad (to prevent dust) or use a dedicated
chemical spill kit.
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» Neutralization (Surface): After physical removal, wipe the surface with a dilute (5%) sodium
bicarbonate solution to hydrolyze any remaining traces, followed by water.

e Disposal: Collect in a container marked "Hazardous Waste: Toxic/Irritant Solid."

Analytical & Stability Profile

Researchers utilizing this compound for drug development or proteomics should be aware of its
stability limits.

o Hydrolytic Stability: The C-Cl bond is susceptible to hydrolysis in highly alkaline conditions
(pH > 10), converting the reagent to the unreactive phenol form (2-hydroxy-3,5-
dinitrobenzenesulfonate).

o Storage: Store at room temperature or 4°C in a desiccator. Protect from light, as nitro-
compounds can undergo photochemical degradation.

¢ Incompatibility: Strong oxidizing agents, strong bases, and amines (unless intended for
reaction).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/20384
https://echa.europa.eu/registration-dossier/-/registered-dossier/13886
https://www.benchchem.com/product/b13729680?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13729680?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Sources

e 1. merckmillipore.com [merckmillipore.com]
e 2. synquestlabs.com [synquestlabs.com]

e 3. fishersci.com [fishersci.com]

e 4. msds.carboline.com [msds.carboline.com]

e To cite this document: BenchChem. [Technical Guide & Safety Profile: Sodium 2-Chloro-3,5-
Dinitrobenzenesulfonate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13729680/docs#technical-guide-safety-profile-
sodium-2-chloro-3-5-dinitrobenzenesulfonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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